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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

O-desmethyl Mebeverine acid D5 is the deuterium-labeled form of O-desmethyl Mebeverine
acid, a major metabolite of the antispasmodic drug Mebeverine.[1][2][3][4] Due to its chemical
and isotopic properties, O-desmethyl Mebeverine acid D5 serves as an ideal internal
standard for the quantitative analysis of Mebeverine's metabolites in biological matrices.[1][2][3]
[4] Mebeverine is prescribed for the treatment of irritable bowel syndrome (IBS) and related
gastrointestinal disorders.[5] The parent drug undergoes rapid and extensive metabolism,
making the parent molecule virtually undetectable in plasma after oral administration.[6][7]
Consequently, pharmacokinetic and bioequivalence studies rely on the accurate quantification
of its primary metabolites.[7][8] This guide provides a comprehensive overview of O-desmethyl
Mebeverine acid D5, including its chemical properties, the metabolic pathway of Mebeverine,
and detailed experimental protocols for its use in bioanalytical assays.

Chemical and Physical Properties

O-desmethyl Mebeverine acid D5 is a stable, isotopically labeled compound that is
chemically identical to its unlabeled counterpart, O-desmethyl Mebeverine acid. The
incorporation of five deuterium atoms results in a higher molecular weight, allowing for its
differentiation in mass spectrometry-based analytical methods.[9]
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Property Value Reference
Chemical Formula C15H18DsNOs3 [1][10]
Molecular Weight 270.38 g/mol [1]

CAS Number 1329488-46-1 [1]

4-[1-(4-hydroxyphenyl)propan-
2-yl-(1,1,2,2,2-

IUPAC Name ) ) [2]
pentadeuterioethyl)amino]buta
noic acid
O-Desmethyl Mebeverine Acid-
Synonyms [1]
d5
Chemical Structure
4-((ethyl-d5)(1-(4-
hydroxyphenyl)propan-2- [2]

yl)amino)butanoic acid

Metabolism of Mebeverine and the Role of O-
desmethyl Mebeverine Acid

Mebeverine is rapidly metabolized in the body, primarily through hydrolysis by esterases, into
two main initial metabolites: veratric acid and mebeverine alcohol.[5][6][11] These metabolites
undergo further biotransformation, including O-demethylation.[11] The main circulating
metabolite in plasma is desmethylmebeverine acid (DMAC), also referred to as mebeverine
acid.[7][8]

The metabolic pathway of Mebeverine is crucial for understanding its pharmacological activity
and for designing appropriate bioanalytical methods for pharmacokinetic studies. The World
Anti-Doping Agency (WADA) has outlined the metabolism of Mebeverine, highlighting the
formation of specific metabolites, including Mebeverine acid and Desmethyl Mebeverine acid.
[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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